Cas no 1203686-81-0 (2,6-diazaspiro[4.5]decan-1-one hydrochloride)

• Product Name: 2,6-diazaspiro[4.5]decan-1-one hydrochloride
• CAS No: 1203686-81-0
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 4562787
• Update Time: 2025-11-01

2,6-diazaspiro[4.5]decan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-diazaspiro[4.5]decan-1-one hydrochloride

• Inchi： 1S/C8H14N2O.ClH/c11-7-8(4-6-9-7)3-1-2-5-10-8;/h10H,1-6H2,(H,9,11);1H
• InChI Key： RZZBZZSTALEZDJ-UHFFFAOYSA-N
• SMILES： C1(=O)NCCC21CCCCN2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,6-diazaspiro[4.5]decan-1-one hydrochloride

2,6-Diazaspiro[4.5]Decan-1-One Hydrochloride: A Comprehensive Overview

The compound 2,6-diazaspiro[4.5]decan-1-one hydrochloride (CAS No. 1203686-81-0) is a unique spirocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The spiro structure of 2,6-diazaspiro[4.5]decan-1-one hydrochloride contributes to its distinctive chemical properties and makes it an interesting subject for both academic and industrial research.

The spiro[4.5]decan-1-one framework of this compound is notable for its structural complexity and versatility. The presence of two nitrogen atoms in the spiro system introduces additional functional groups that can be exploited for various chemical reactions and applications. Recent studies have highlighted the potential of such spiro compounds in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

One of the key features of 2,6-diazaspiro[4.5]decan-1-one hydrochloride is its ability to form stable complexes with metal ions due to the nitrogen atoms in its structure. This property has led to its investigation as a ligand in coordination chemistry and catalysis. Researchers have explored its role in asymmetric catalysis, where it has shown promise in facilitating enantioselective reactions—a critical aspect in the synthesis of chiral pharmaceuticals.

Moreover, the hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for use in biological assays. This has facilitated its application in pharmacological studies, where it has been tested for its potential as an antimicrobial agent and an inhibitor of certain enzymes associated with neurodegenerative diseases.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 2,6-diazaspiro[4.5]decan-1-one hydrochloride. These studies have provided insights into its interaction with biological targets at the molecular level, paving the way for rational drug design strategies. Additionally, the compound's spiro structure has been utilized as a scaffold for the synthesis of more complex molecules with enhanced bioactivity.

In terms of synthesis, 2,6-diazaspiro[4.5]decan-1-one hydrochloride can be prepared through various routes, including cyclocondensation reactions and ring-closing metathesis. These methods have been optimized to improve yield and purity, ensuring that the compound is accessible for large-scale applications.

The versatility of 2,6-diazaspiro[4.5]decan-1-one hydrochloride extends beyond traditional chemical applications. Its unique structure has also been explored in materials science, where it has been considered as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

Looking ahead, ongoing research into 2,6-diazaspiro[4.5]decan-1-one hydrochloride is expected to uncover new avenues for its application across diverse disciplines. Its role as a versatile building block in organic synthesis continues to attract attention from chemists worldwide.